molecular formula C21H23N3O5 B11361689 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide

2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide

Cat. No.: B11361689
M. Wt: 397.4 g/mol
InChI Key: AKHBUPLIUJTQRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide is a synthetic propanamide derivative featuring a 1,2,5-oxadiazol-3-yl core substituted with a 4-(propan-2-yloxy)phenyl group. The methoxyphenoxy moiety at the propanamide side chain distinguishes it from other analogs in this class. The compound’s design incorporates both electron-donating (methoxy) and sterically bulky (isopropoxy) substituents, which may influence solubility, metabolic stability, and binding affinity .

Properties

Molecular Formula

C21H23N3O5

Molecular Weight

397.4 g/mol

IUPAC Name

2-(2-methoxyphenoxy)-N-[4-(4-propan-2-yloxyphenyl)-1,2,5-oxadiazol-3-yl]propanamide

InChI

InChI=1S/C21H23N3O5/c1-13(2)27-16-11-9-15(10-12-16)19-20(24-29-23-19)22-21(25)14(3)28-18-8-6-5-7-17(18)26-4/h5-14H,1-4H3,(H,22,24,25)

InChI Key

AKHBUPLIUJTQRC-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC=C(C=C1)C2=NON=C2NC(=O)C(C)OC3=CC=CC=C3OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide typically involves multiple stepsThe reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure high-quality production .

Chemical Reactions Analysis

Types of Reactions

2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are critical to achieving the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds .

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide involves its interaction with specific molecular targets and pathways. This compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound’s structural analogs vary in substituents on the oxadiazole ring, phenoxy groups, and propanamide side chains. These modifications significantly impact physicochemical properties and biological activity. Below is a detailed comparison:

Substituent Effects on the Oxadiazole Ring

The 1,2,5-oxadiazole (furazan) ring is a common feature in analogs, but substitutions at the 4-position differ:

  • Target Compound : 4-[4-(propan-2-yloxy)phenyl] group. The isopropoxy substituent introduces steric bulk and moderate lipophilicity.
  • Analog 1 (): 2-(2-Fluorophenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide. Differs by replacing the methoxyphenoxy group with a fluorophenoxy moiety. Fluorine’s electronegativity enhances metabolic stability and may alter electronic interactions with targets .
  • Analog 2 (): N-[4-(3,4-Dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-[4-(tert-butyl)phenoxy]propanamide. Incorporates a 3,4-dimethoxyphenyl group on the oxadiazole and a tert-butylphenoxy group. The tert-butyl group increases lipophilicity (logP ~4.5 estimated) and may improve membrane permeability .
Compound Oxadiazole Substituent Propanamide Side Chain Molecular Formula Molar Mass (g/mol)
Target Compound 4-(Propan-2-yloxy)phenyl 2-(2-Methoxyphenoxy) C₂₁H₂₂N₃O₅ 396.42
Analog 1 () 4-(Propan-2-yloxy)phenyl 2-(2-Fluorophenoxy) C₂₀H₁₉FN₃O₄ 384.38
Analog 2 () 4-(3,4-Dimethoxyphenyl) 2-(4-tert-Butylphenoxy) C₂₃H₂₇N₃O₅ 425.48

Side Chain Modifications

  • Analog 3 (): 2-(3-Methylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide. Replaces oxadiazole with a thiazole-sulfonyl group, introducing hydrogen-bonding capacity and polar surface area, which may affect solubility .
  • Analog 4 (): N-(2,4-Dimethoxyphenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide.

Key Research Findings and Hypotheses

Lipophilicity and Bioavailability : Analog 2 (tert-butyl) has higher molar mass (425.48 g/mol) and likely greater logP than the target compound, suggesting improved blood-brain barrier penetration but reduced aqueous solubility .

Electron Effects : The fluorine in Analog 1 may enhance oxidative stability and binding to electron-deficient targets (e.g., kinase ATP pockets) compared to the methoxy group .

Steric Hindrance : The isopropoxy group in the target compound could reduce off-target interactions but may limit access to deep binding pockets.

Biological Activity

The compound 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide (CAS Number: 898616-56-3) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

The molecular formula of the compound is C21H23N3O5C_{21}H_{23}N_{3}O_{5}, with a molecular weight of 397.4 g/mol. While specific physical properties such as density and melting point are not available, the structure includes a methoxyphenoxy group and an oxadiazole moiety, which are known to influence biological interactions.

Structure

The structural representation of the compound can be summarized as follows:

PropertyValue
CAS Number898616-56-3
Molecular FormulaC21H23N3O5C_{21}H_{23}N_{3}O_{5}
Molecular Weight397.4 g/mol

Antiviral Properties

Recent studies have explored the antiviral properties of compounds related to oxadiazole derivatives. For instance, research on similar oxadiazole-linked phenyl compounds has indicated their potential in inhibiting viral entry into host cells by targeting the ACE2 receptor, which is crucial for SARS-CoV-2 infection .

Case Study: Antiviral Activity against SARS-CoV-2

In a study evaluating various honokiol analogues, it was found that modifications at specific positions significantly enhanced binding affinity to the ACE2 receptor. The introduction of oxadiazole groups led to improved inhibitory activities against viral entry:

  • IC50 Values : The most effective derivative exhibited an IC50 value of 9.82 µM against the SARS-CoV-2 pseudovirus.
  • Binding Energy : The binding energy for this derivative with ACE2 was calculated at -65.339 kcal/mol, indicating a stable interaction .

Anticancer Potential

Another area of research focuses on the anticancer potential of oxadiazole derivatives. A study identified novel anticancer compounds through screening drug libraries on multicellular spheroids, highlighting the significance of structural modifications in enhancing biological activity .

The mechanism by which these compounds exert their biological effects often involves:

  • Inhibition of Key Enzymes : Compounds may inhibit enzymes critical for viral replication or cancer cell proliferation.
  • Binding to Receptors : Enhanced binding to cellular receptors can block pathways essential for viral entry or tumor growth.

Comparative Analysis with Other Compounds

To further illustrate the biological activity of 2-(2-methoxyphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide, a comparison with other known compounds can be informative.

Compound NameBiological ActivityIC50 (µM)Binding Energy (kcal/mol)
Honokiol Derivative 6pAntiviral against SARS-CoV-29.82-65.339
Honokiol Derivative 6aAntiviral against SARS-CoV-229.23-59.849
2-(Methoxyphenoxy) CompoundPotential anticancer activityTBDTBD

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.